5-cyclopropyl-1-methyl-1H-pyrazole

• IUPAC Name: 5-cyclopropyl-1-methylpyrazole
• InChI: InChI=1S/C7H10N2/c1-9-7(4-5-8-9)6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: STJGYRNNFVLOBF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2CC2
• Molecular Formula: C7H10N2
• Molecular Weight: 122.17 g/mol
• CAS RN: 1172797-65-7

Description

5-cyclopropyl-1-methyl-1H-pyrazole is a chemical compound with the molecular formula C7H10N2. It has a molecular weight of 122.17.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as this compound, can be achieved through various strategies including multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. Specific synthesis methods for similar compounds have been reported, involving the use of diketones with hydrazine.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also includes a cyclopropyl group and a methyl group attached to the pyrazole ring.

Chemical Reactions Analysis

Pyrazole derivatives, including this compound, are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 122.17 and its InChI Code is 1S/C7H10N2/c1-9-7(4-5-8-9)6-2-3-6/h4-6H,2-3H2,1H3.

Scientific Research Applications

Synthesis and Biological Evaluation

5-Cyclopropyl-1-methyl-1H-pyrazole derivatives have been studied for their synthesis and biological activities. One study described the facile synthesis of cyclopropyl-pyrazole hybrids, highlighting their potential as antifungal agents (Burde & Rahatgaonkar, 2019).

Structural and Spectral Investigations

Research on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a related compound, involved combined experimental and theoretical studies. This study focused on understanding its structural and spectral properties, which is crucial for developing further applications in medicinal chemistry (Viveka et al., 2016).

Antiproliferative Agents

Pyrazole derivatives have also been explored for their potential as antiproliferative agents. A study on novel 1-aryl-3, 5-bis(het)aryl pyrazole derivatives revealed significant cytotoxic effects against breast cancer and leukemic cells, indicating their potential in cancer treatment (Ananda et al., 2017).

Catalytic Applications

This compound derivatives have been utilized in palladium-catalyzed direct arylations, showcasing their reactivity and potential in catalysis (Sidhom et al., 2018).

Synthesis of Novel Derivatives

Research into the synthesis of 1H-pyrazole derivatives with an aryl sulfonate moiety has shown promising bioactivities, including anti-inflammatory and antimicrobial effects, thus expanding the utility of pyrazole derivatives in various fields of chemistry and biology (Kendre et al., 2013).

Protein Kinase Inhibition

Another application includes the identification of 5-methyl-4-phenyl-1H-pyrazole as an inhibitor of protein kinase B, a significant finding in the context of cancer research and therapeutic drug design (Saxty et al., 2007).

Safety and Hazards

The safety data sheet for a similar compound indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a potential target.

Future Directions

Pyrazole derivatives, including 5-cyclopropyl-1-methyl-1H-pyrazole, have a wide range of applications in various fields. Their popularity has increased since the early 1990s due to their frequent use as scaffolds in the synthesis of bioactive chemicals. Therefore, future research may focus on developing new synthetic techniques and exploring further biological activities related to pyrazole derivatives.